N-(3,4-difluorophenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C15H13F2NOS
• Molecular Weight: 293.3 g/mol
• IUPAC Name: N-(3,4-difluorophenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C15H13F2NOS/c16-12-6-5-9(7-13(12)17)18-15(19)11-8-20-14-4-2-1-3-10(11)14/h5-8H,1-4H2,(H,18,19)
• InChI Key: LZMWLFDJKAADKX-UHFFFAOYSA-N
• SMILES: C1CCC2=C(C1)C(=CS2)C(=O)NC3=CC(=C(C=C3)F)F

Description

N-(3,4-difluorophenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as DFB, is a chemical compound that has been studied extensively in the field of medicinal chemistry. DFB is a member of the benzothiophene family of compounds, which have been shown to have a variety of biological activities.

Mechanism of Action

The mechanism of action of N-(3,4-difluorophenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is not fully understood, but it is thought to act as a modulator of the endocannabinoid system. This system plays a role in a variety of physiological processes, including pain sensation, inflammation, and immune function. This compound has been shown to inhibit the activity of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the body, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. It has also been shown to have anti-inflammatory and analgesic effects. In vivo studies have shown that this compound can reduce pain sensitivity in animal models of neuropathic pain and inflammatory diseases. It has also been shown to reduce tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has been shown to have a variety of biological activities. However, there are also some limitations to using this compound in lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. Additionally, it has not yet been tested in clinical trials, so its potential as a therapeutic agent is still uncertain.

Future Directions

There are several future directions for research on N-(3,4-difluorophenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One area of interest is its potential as a treatment for neuropathic pain and inflammatory diseases. Additional studies are needed to determine the optimal dosage and duration of treatment for these conditions. Another area of interest is its potential as a cancer treatment. Further studies are needed to determine its efficacy against different types of cancer and to identify potential synergies with other anticancer agents. Finally, additional studies are needed to fully understand the mechanism of action of this compound and its potential as a modulator of the endocannabinoid system.

Synthesis Methods

The synthesis of N-(3,4-difluorophenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves the reaction of 3,4-difluorophenylacetic acid with 2-aminothiophenol in the presence of thionyl chloride and triethylamine. The resulting product is then treated with acetic anhydride to yield this compound. This method has been optimized to produce high yields of this compound with high purity.

Scientific Research Applications

N-(3,4-difluorophenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been extensively studied in the field of medicinal chemistry due to its potential as a therapeutic agent. It has been shown to have a variety of biological activities, including anti-inflammatory, analgesic, and anticancer properties. This compound has been tested in vitro and in vivo against a variety of cancer cell lines, including breast, lung, and prostate cancer. It has also been shown to have potential as a treatment for neuropathic pain and inflammatory diseases such as rheumatoid arthritis.